(1S,2R)-Norephedrine Hydrochloride

• CAS No.: 40626-29-7
• Product Name: (1S,2R)-Norephedrine Hydrochloride
• Molecular Formula: C9H14ClNO
• Molecular Weight: 187.66 g/mol
• IUPAC Name: (2R)-2-amino-1-phenylpropan-1-ol;hydrochloride
• Standard InChI: InChI=1S/C9H13NO.ClH/c1-7(10)9(11)8-5-3-2-4-6-8;/h2-7,9,11H,10H2,1H3;1H/t7-,9?;/m1./s1
• Standard InChIKey: DYWNLSQWJMTVGJ-PRCZDLBKSA-N
• Isomeric SMILES: C[C@H]([C@H](C1=CC=CC=C1)O)N.Cl
• SMILES: CC(C(C1=CC=CC=C1)O)N.Cl
• Canonical SMILES: CC(C(C1=CC=CC=C1)O)N.Cl
• Melting Point: 381 to 385 °F (NTP, 1992)
• Physical Description: Phenylpropanolamine hydrochloride is an odorless white to creamy-white crystalline powder. Bitter taste. pH (3% solution):4.5-6. pH (10% solution) 4.2-5.5. (NTP, 1992)
• Description: Phenylpropanolamine Hydrochloride is the hydrochloride salt form of phenylpropanolamine, an alpha- and beta-adrenergic receptor agonist with sympathomimetic activity. Phenylpropanolamine binds to and activates alpha- and beta-adrenergic receptors in the mucosa of the respiratory tract resulting in vasoconstriction and reduction in swelling of nasal mucous membranes and reduction in tissue hyperemia, edema, and nasal congestion. This agent also stimulates the release of norepinephrine from its storage sites resulting in the effects already described. Finally, phenylpropanolamine indirectly stimulates beta-receptors producing tachycardia and a positive inotropic effect.; Phenylpropanolamine hydrochloride is an odorless white to creamy-white crystalline powder. Bitter taste. pH (3% solution):4.5-6. pH (10% solution) 4.2-5.5. (NTP, 1992); A sympathomimetic that acts mainly by causing release of NOREPINEPHRINE but also has direct agonist activity at some adrenergic receptors. It is most commonly used as a nasal vasoconstrictor and an appetite depressant.
• Solubility: greater than or equal to 100 mg/mL at 70° F (NTP, 1992)
• Synonyms: (αS)-α-[(1R)-1-aminoethyl]benzenemethanol Hydrochloride (1:1); [S-(R*,S*)]-α-(1-aminoethyl)benzenemethanol Hydrochloride; (+)-Norephedrine Hydrochloride; (+)-Phenylpropanolamine Hydrochloride; (1S,2R)-(+)-Norephedrine Hydrochloride; (R)-(+)-α-Norep
• PubChem Compound: 198220
• Last Modified: Nov 11 2021